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Compound of Interest

Compound Name: 4-Butoxy-3-methoxybenzaldehyde

Cat. No.: B1271677

A Technical Guide to 4-Butoxy-3-
methoxybenzaldehyde

This technical guide provides a comprehensive overview of 4-Butoxy-3-
methoxybenzaldehyde, a vanillin derivative with potential applications in various scientific
fields. The document details its chemical identity, physicochemical properties, a representative
synthesis protocol, and a visual representation of the synthetic workflow, tailored for
researchers, scientists, and professionals in drug development.

Chemical Identity

The nomenclature and various identifiers for 4-Butoxy-3-methoxybenzaldehyde are crucial
for accurate documentation and research.

IUPAC Name: 4-butoxy-3-methoxybenzaldehyde|[1]
Synonyms:

e Vanillin butyl ether

o 3-methoxy-4-butoxybenzaldehyde

o 4-Butoxy-3-methoxy-benzaldehyde
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e Benzaldehyde, 4-butoxy-3-methoxy-
e 4-butyloxy-3-methoxybenzaldehyde
o CAS Number: 51301-87-2[1]

Physicochemical Properties

A summary of the key quantitative data for 4-Butoxy-3-methoxybenzaldehyde is presented in
the table below. These properties are essential for experimental design, including solubility and
reactivity considerations.

Property Value Source
Molecular Formula C12H1603 PubChem[1]
Molecular Weight 208.25 g/mol PubChem[1]
Appearance Liquid (predicted) Sigma-Aldrich
XLogP3 2.5 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem[1]
Rotatable Bond Count 5 PubChem[1]
Exact Mass 208.109944368 Da PubChem[1]
Monoisotopic Mass 208.109944368 Da PubChem[1]

Experimental Protocol: Synthesis of 4-Butoxy-3-
methoxybenzaldehyde

The following is a representative experimental protocol for the synthesis of 4-Butoxy-3-
methoxybenzaldehyde via Williamson ether synthesis, adapted from a method used for a
similar vanillin derivative.[2]

Objective: To synthesize 4-Butoxy-3-methoxybenzaldehyde from vanillin and 1-bromobutane.
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Materials:

Vanillin (4-hydroxy-3-methoxybenzaldehyde)

e 1-Bromobutane

o Potassium carbonate (K2COs), anhydrous

e Butan-2-one (methyl ethyl ketone, MEK)

o Diethyl ether

e Dichloromethane

e Deionized water

e Magnesium sulfate (MgS0Oa4), anhydrous

Equipment:

¢ Round-bottom flask

o Reflux condenser

» Heating mantle with magnetic stirrer

e Separatory funnel

 Rotary evaporator

e Thin Layer Chromatography (TLC) plates and chamber

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask, dissolve vanillin (1.0 equivalent) in butan-2-one.

o Addition of Base: Add anhydrous potassium carbonate (1.0 equivalent) to the solution.
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e Initial Stirring: Heat the mixture to 60°C and stir for 30 minutes.
» Addition of Alkyl Halide: Add 1-bromobutane (1.0 equivalent) to the reaction mixture.

o Reflux: Increase the temperature to reflux and maintain for 3-4 hours. Monitor the progress
of the reaction using Thin Layer Chromatography (TLC).

o Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room
temperature.

o Extraction: Extract the product into diethyl ether. Wash the organic layer with deionized
water.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and evaporate the solvent under reduced pressure using a rotary evaporator.

o Crystallization: Crystallize the resulting crude product from dichloromethane to obtain pure 4-
Butoxy-3-methoxybenzaldehyde.

Synthesis Workflow Diagram

The logical flow of the synthesis protocol is illustrated in the following diagram.
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Synthesis of 4-Butoxy-3-methoxybenzaldehyde
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Caption: Workflow for the synthesis of 4-Butoxy-3-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1271677#4-butoxy-3-methoxybenzaldehyde-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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